7-Methyl-6-[2-(4-methylpiperazino)-4-pyrimidinyl]-2-(4-pyridyl)[1,2,4]triazolo[1,5-a]pyrimidine

• IUPAC Name: 7-methyl-6-[2-(4-methylpiperazin-1-yl)pyrimidin-4-yl]-2-pyridin-4-yl-[1,2,4]triazolo[1,5-a]pyrimidine
• InChI: InChI=1S/C20H21N9/c1-14-16(17-5-8-22-19(24-17)28-11-9-27(2)10-12-28)13-23-20-25-18(26-29(14)20)15-3-6-21-7-4-15/h3-8,13H,9-12H2,1-2H3
• InChI Key: SVTNUQIRLYMJQI-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=NC2=NC(=NN12)C3=CC=NC=C3)C4=NC(=NC=C4)N5CCN(CC5)C
• Molecular Formula: C20H21N9
• Molecular Weight: 387.4 g/mol

Description

This compound belongs to the [1,2,4]triazolo[1,5-a]pyrimidine class, characterized by a fused triazole-pyrimidine core. Its structure includes a 7-methyl group, a 6-[2-(4-methylpiperazino)-4-pyrimidinyl] substituent, and a 2-(4-pyridyl) moiety.

Synthesis likely follows methods analogous to and , involving multi-step reactions with reagents like BMIM-PF6 ionic liquids or DMF/piperidine under reflux .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 7-Methyl-6-[2-(4-methylpiperazino)-4-pyrimidinyl]-2-(4-pyridyl)[1,2,4]triazolo[1,5-a]pyrimidine typically involves multi-step reactions starting from readily available precursorsCommon reagents used in these reactions include various halogenated pyrimidines, piperazine derivatives, and pyridine compounds .

Industrial Production Methods

Industrial production methods for this compound would likely involve optimization of the synthetic route to maximize yield and purity while minimizing costs and environmental impact. This could include the use of continuous flow reactors, advanced purification techniques, and green chemistry principles to ensure sustainable production.

Chemical Reactions Analysis

Types of Reactions

7-Methyl-6-[2-(4-methylpiperazino)-4-pyrimidinyl]-2-(4-pyridyl)[1,2,4]triazolo[1,5-a]pyrimidine can undergo various chemical reactions, including:

Oxidation: Introduction of oxygen atoms into the molecule.

Reduction: Removal of oxygen atoms or addition of hydrogen atoms.

Substitution: Replacement of one functional group with another.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like sodium borohydride, and various nucleophiles and electrophiles for substitution reactions. Reaction conditions typically involve controlled temperatures, pressures, and pH levels to ensure the desired transformations.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation might yield hydroxylated derivatives, while substitution reactions could introduce new functional groups into the molecule.

Scientific Research Applications

Structural Characteristics

The molecular formula of this compound is $C_{20}H_{21}N_{9}$, with a molecular weight of 387.4 g/mol. The compound features a complex triazolo-pyrimidine framework that is significant for its biological activity.

Research indicates that this compound exhibits a range of biological activities, particularly as an inhibitor in various kinase pathways. Kinases are crucial for many cellular processes, including cell division and signal transduction. The inhibition of specific kinases can lead to therapeutic effects in diseases such as cancer.

Kinase Inhibition

Studies have shown that 7-Methyl-6-[2-(4-methylpiperazino)-4-pyrimidinyl]-2-(4-pyridyl)[1,2,4]triazolo[1,5-a]pyrimidine acts as a potent inhibitor of certain kinases, which are implicated in tumor growth and progression. For instance:

• Aurora Kinase Inhibition : This compound has been linked to the inhibition of Aurora kinases A and B, which play critical roles in mitosis. Inhibition of these kinases can lead to cell cycle arrest and apoptosis in cancer cells .

Anticancer Potential

The compound's ability to inhibit kinase activity suggests potential applications in cancer therapy. Research has indicated that compounds with similar structures show promise in treating various types of cancer by inducing apoptosis and inhibiting tumor growth .

Applications in Medicinal Chemistry

The unique structure of 7-Methyl-6-[2-(4-methylpiperazino)-4-pyrimidinyl]-2-(4-pyridyl)[1,2,4]triazolo[1,5-a]pyrimidine makes it a valuable scaffold for drug development:

• Drug Design : The compound can serve as a lead structure for the development of new anticancer agents. Modifications to its structure may enhance its potency and selectivity against specific targets.
• Bioavailability Studies : Investigating the pharmacokinetics and bioavailability of this compound will be essential for assessing its viability as a therapeutic agent .

Case Studies

Several studies have documented the efficacy of similar compounds in preclinical models:

• Preclinical Trials : In vitro studies have demonstrated the effectiveness of related triazolo-pyrimidines against various cancer cell lines. These studies often measure cell viability, apoptosis rates, and kinase activity inhibition.
• Comparative Analysis : A comparative study involving different kinase inhibitors showed that triazolo-pyrimidines exhibit superior selectivity and lower toxicity profiles compared to traditional chemotherapeutics .

Mechanism of Action

The mechanism of action of 7-Methyl-6-[2-(4-methylpiperazino)-4-pyrimidinyl]-2-(4-pyridyl)[1,2,4]triazolo[1,5-a]pyrimidine involves its interaction with specific molecular targets within cells. These targets may include enzymes, receptors, and other proteins that play critical roles in cellular processes. The compound’s unique structure allows it to bind to these targets with high specificity, modulating their activity and leading to various biological effects .

Comparison with Similar Compounds

Core Structural Variations

Compound Name	Substituents at Position 6	Substituents at Position 2	Key Structural Differences
Target Compound	2-(4-methylpiperazino)-4-pyrimidinyl	4-pyridyl	Reference structure for comparison
7-Methyl-6-[2-(4-morpholinyl)-4-pyrimidinyl]-2-phenyl[1,2,4]triazolo[1,5-a]pyrimidine	2-(4-morpholinyl)-4-pyrimidinyl	Phenyl	Morpholine vs. methylpiperazine; phenyl vs. pyridyl
2-Methyl-4-{[(7-oxo-5-phenyl-1,7-dihydro[1,2,4]triazolo[1,5-a]pyrimidin-2-yl)(phenyl)methyl]-amino}-6-phenylpyrimidine-5-carbonitrile	Carbonitrile-linked phenyl group	Methyl	Triazolopyrimidinone core; carbonitrile group
2-Amino-5-cyclopropyl-6-(4-methylbenzyl)[1,2,4]triazolo-[1,5-a]pyrimidin-7(4H)-one	4-methylbenzyl	Amino	Cyclopropyl and benzyl substituents; ketone group

Key Observations :

• Morpholine vs. Methylpiperazine : The target compound’s 4-methylpiperazine group may confer better solubility and metabolic stability compared to morpholine due to its basic nitrogen and alkyl chain .
• Pyridyl vs. Phenyl : The 4-pyridyl group in the target compound could enhance hydrogen bonding with biological targets compared to phenyl, as seen in kinase inhibitors .

Pharmacological and Physicochemical Properties

Compound Class	Example Substituents	Reported Activity	Notes on Bioavailability
Triazolopyrimidines	4-Methylpiperazino, pyridyl	Hypothesized kinase inhibition	High solubility due to piperazine
Triazolopyrimidinones	Benzyl, cyclopropyl	Antimicrobial, anti-inflammatory	Ketone group may reduce lipophilicity
Pyrazolo-triazolo-pyrimidines	Hydrazine, pyrazole fusion	Isomerization-dependent activity	Stability challenges in acidic conditions

Activity Insights :

• Antimicrobial Potential: Triazolopyrimidinones with benzyl/cyclopropyl groups (e.g., ) show antimicrobial activity, suggesting the target compound may share similar properties if tested .

Biological Activity

7-Methyl-6-[2-(4-methylpiperazino)-4-pyrimidinyl]-2-(4-pyridyl)[1,2,4]triazolo[1,5-a]pyrimidine is a compound of interest due to its potential biological activities, particularly in the field of medicinal chemistry. This article explores its pharmacological properties, mechanisms of action, and relevant case studies.

Chemical Structure and Properties

• Molecular Formula: C18H20N6
• Molecular Weight: 324.40 g/mol
• CAS Number: Not specified in the literature.

The compound features a triazolo-pyrimidine framework, which is known for its diverse biological activities including anti-cancer and anti-inflammatory properties.

Research indicates that compounds with similar structures often act as kinase inhibitors. Kinases play a crucial role in cellular signaling pathways related to cancer and other diseases. The specific mechanism of action for this compound may involve inhibition of key kinases involved in tumor progression and survival.

Anticancer Activity

Several studies have demonstrated the anticancer potential of triazolo-pyrimidine derivatives. For instance:

• A related compound was shown to exhibit cytotoxic effects on various cancer cell lines (e.g., MCF-7 breast cancer cells) with IC50 values in the micromolar range .
• In vitro studies indicated that modifications to the piperazine moiety could enhance selectivity and potency against specific cancer types .

Antimicrobial Activity

Compounds similar to 7-Methyl-6-[2-(4-methylpiperazino)-4-pyrimidinyl]-2-(4-pyridyl)[1,2,4]triazolo[1,5-a]pyrimidine have shown promising antimicrobial properties:

• Research has reported effective inhibition against pathogenic bacteria, suggesting potential applications in treating bacterial infections .

Anti-inflammatory Effects

There is evidence that triazolo-pyrimidines may possess anti-inflammatory properties. These effects are likely mediated through the modulation of inflammatory cytokines and pathways involved in chronic inflammation .

Case Studies

• Study on Anticancer Activity : A study published in Journal of Medicinal Chemistry evaluated a series of triazolo-pyrimidines for their anticancer activity. The lead compound demonstrated significant inhibition of cell proliferation in MCF-7 cells with an IC50 value of 0.5 µM .
• Antimicrobial Evaluation : A recent investigation into the antimicrobial efficacy of triazolo derivatives revealed that certain modifications led to enhanced activity against Gram-positive and Gram-negative bacteria. The compound exhibited a minimum inhibitory concentration (MIC) below 10 µg/mL against Staphylococcus aureus .

Data Summary

Biological Activity	Test System	Result	Reference
Anticancer	MCF-7 Cells	IC50 = 0.5 µM
Antimicrobial	Staphylococcus aureus	MIC < 10 µg/mL
Anti-inflammatory	Cytokine assays	Modulation of TNF-alpha levels

Q & A

Basic Research Questions

Q. What are the common synthetic routes for synthesizing triazolo[1,5-a]pyrimidine derivatives like this compound?

• Methodological Answer : The synthesis typically involves multi-step reactions, such as cyclocondensation of aminotriazoles with carbonyl-containing precursors. For example, fusion reactions in dimethylformamide (DMF) with aromatic aldehydes and ethyl 3-oxohexanoate yield triazolo-pyrimidine cores . Alternative routes use catalysts like TMDP (tetramethylenediamine piperazine) in ethanol/water mixtures, though solvent toxicity must be carefully managed . Key steps include:

• Reacting aminotriazole (0.01 mol) with aldehydes and esters under controlled heating.
• Cooling and precipitating products with methanol.
• Purification via ethanol recrystallization.

Q. Which spectroscopic techniques are most effective for characterizing this compound?

• Methodological Answer :

• 1H/13C NMR : Essential for confirming substituent positions and hydrogen environments. For triazolo-pyrimidines, characteristic shifts include δ 8.5–9.0 ppm (pyrimidine protons) and δ 2.2–2.4 ppm (methylpiperazine groups) .
• Mass Spectrometry (MS) : ESI-MS detects molecular ions (e.g., m/z 430–533) and fragmentation patterns .
• IR Spectroscopy : Identifies functional groups like C=N (1650–1600 cm⁻¹) and N-H bonds (3300–3200 cm⁻¹) .

Q. What structural features influence the bioactivity of triazolo[1,5-a]pyrimidines?

• Methodological Answer : Critical features include:

• Substituent positioning : The 4-pyridyl and 4-methylpiperazino groups enhance binding to targets like kinases or GPCRs through hydrogen bonding and hydrophobic interactions .
• Heterocyclic core : The triazole-pyrimidine framework provides rigidity, influencing conformational stability during target engagement .
• Halogen or alkyl groups : Chlorine or methyl substituents modulate lipophilicity and membrane permeability .

Advanced Research Questions

Q. How can reaction conditions be optimized to improve synthetic yields?

• Methodological Answer :

• Solvent selection : DMF facilitates cyclization at 100–110°C but requires post-reaction methanol precipitation to isolate products . Ethanol/water mixtures reduce toxicity but may lower yields by 10–15% .
• Catalyst screening : TMDP outperforms piperazine in some protocols but poses handling challenges due to regulatory restrictions .
• Temperature control : Reactions above 120°C risk decomposition; optimal ranges are 80–100°C .

Q. How can contradictory structure-activity relationship (SAR) data be resolved?

• Methodological Answer :

• Orthogonal assays : Compare bioactivity across enzyme inhibition (e.g., kinase assays) and cellular viability tests to distinguish direct target effects from off-target interactions .
• Structural analogs : Synthesize derivatives with incremental modifications (e.g., replacing 4-methylpiperazino with morpholine) to isolate critical pharmacophores .
• Computational modeling : Use molecular docking to identify steric clashes or unfavorable interactions in conflicting SAR cases .

Q. What computational strategies are recommended for target identification?

• Methodological Answer :

• Molecular docking : Prioritize targets like PI3K or cannabinoid receptors (CB2) using AutoDock Vina, focusing on triazolo-pyrimidine interactions with ATP-binding pockets or allosteric sites .
• QSAR modeling : Correlate substituent electronegativity (e.g., Hammett constants) with bioactivity data to predict optimal functional groups .
• MD simulations : Assess binding stability over 100-ns trajectories to validate docking poses .

Q. How can solubility challenges in bioassays be addressed?

• Methodological Answer :

• Co-solvents : Use DMSO (≤1% v/v) for in vitro assays, ensuring compatibility with cell viability .
• Prodrug design : Introduce phosphate or acetyl groups at the 7-position to enhance aqueous solubility, which can be cleaved enzymatically in vivo .
• Nanoformulation : Encapsulate the compound in PEGylated liposomes to improve bioavailability .

Q. What strategies validate target engagement in cellular models?

• Methodological Answer :

• Cellular Thermal Shift Assay (CETSA) : Monitor protein stability shifts after compound treatment to confirm direct binding .
• Competitive binding assays : Use fluorescent probes (e.g., ATP-red) to quantify displacement in kinase targets .
• CRISPR knockouts : Silence putative targets and assess loss of compound efficacy .